3H-Phenoxazin-7-amine, 3-imino-

3H-Phenoxazin-7-amine, 3-imino- (CAS 63517-17-9), commonly known as the neutral free base of oxonine, is an unalkylated phenoxazine dye core characterized by its rigid planar structure and exceptional red-emitting fluorescence. In procurement and material design, this specific neutral free-base form is selected over its cationic chloride salt for its compatibility with vacuum sublimation workflows, organic-phase synthetic functionalization, and gas-phase intercalation into nanoporous host matrices [1]. Furthermore, unlike its heavier chalcogen analogues, the oxygen-containing phenoxazine core exhibits minimal spin-orbit coupling, resulting in remarkably low intersystem crossing (ISC) and near-unity fluorescence quantum yields in constrained environments, making it a highly efficient terminal energy acceptor.

Substituting 3-imino-3H-phenoxazin-7-amine with its chloride salt (oxonine chloride) or its sulfur analogue (thionine) fundamentally alters processability and photophysics, causing generic substitution to fail. The cationic chloride salt lacks the thermal stability required for dry vacuum sublimation, restricting its integration into solid-state photonic devices to less efficient liquid-phase ion-exchange methods. Conversely, substituting the phenoxazine core with a phenothiazine (thionine) introduces an internal heavy-atom effect; the sulfur atom drives rapid intersystem crossing, heavily quenching fluorescence in favor of triplet state generation [1]. For applications demanding high fluorescence quantum yields or gas-phase deposition, the exact neutral oxonine free base is strictly required.

ISC Suppression vs. Thionine

The oxygen atom in the phenoxazine core prevents the internal heavy-atom effect observed in thiazine dyes, preserving singlet emission. Quantum mechanical and transient spectroscopic studies demonstrate that the oxonine core exhibits a fluorescence rate constant of 2.10 × 10^8 s^-1 with negligible intersystem crossing. In contrast, the sulfur analogue thionine exhibits an ISC rate constant of ~1.0 × 10^9 s^-1, which outpaces its fluorescence and yields a high triplet fraction [1]. This makes the phenoxazine core vastly superior for applications requiring sustained, high-intensity singlet emission rather than triplet-mediated photochemistry.

Buyers developing fluorescent probes or light-harvesting antennas must select the oxonine core over thiazines to prevent signal quenching via triplet state relaxation.

Vacuum Sublimation & Nanopore Intercalation

The fabrication of highly organized, supramolecular artificial antenna systems requires the precise insertion of monomeric dyes without solvent interference. The neutral free base of oxonine (3-imino-3H-phenoxazin-7-amine) can be successfully intercalated into zeolite channels via gas-phase vacuum sublimation at elevated temperatures. In contrast, cationic dye salts (like oxonine chloride) typically decompose before subliming, restricting them to liquid-phase methods that often suffer from surface aggregation and lower intra-channel loading densities [1].

For solid-state photonic device manufacturing, the free base is the only viable precursor for dry, vacuum-deposited host-guest integration.

FRET Acceptor in Artificial Antennae

In artificial light-harvesting systems, 3-imino-3H-phenoxazin-7-amine acts as an exceptionally efficient terminal energy acceptor when paired with donor dyes like pyronine. When co-loaded into zeolite L channels, the spectral overlap between pyronine emission and oxonine absorption allows for ultra-fast Förster Resonance Energy Transfer (FRET). Because the oxonine core exhibits a near-unity fluorescence quantum yield in the constrained zeolite environment, it emits the harvested energy with minimal non-radiative loss, outperforming alternative acceptors that suffer from aggregation-induced quenching [1].

Procurement of this specific core is critical for engineering highly efficient, directional photonic antennas and solar concentrators.

Photonic Antennas & Solar Concentrators

Ideal as the terminal red-emitting acceptor in dye-loaded zeolite L microcrystals, where its free-base form allows for precise gas-phase vacuum sublimation without the thermal decomposition risks associated with chloride salts [1].

Custom Fluorescent Probe Precursor

Serves as the foundational, unquenched precursor for synthesizing custom red-emitting oxazine dyes via organic-phase alkylation, leveraging its superior solubility in non-aqueous solvents compared to its cationic counterparts [2].

FRET Biosensors & Assays

Utilized as a high-quantum-yield acceptor fluorophore in resonance energy transfer assays, where its lack of heavy-atom-induced intersystem crossing ensures maximum signal brightness and prevents triplet-state interference [1].